Cas no 1142209-40-2 (3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid)

• Product Name: 3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid
• CAS No: 1142209-40-2
• MF: C₁₂H₁₀ClN₃O₃S
• MW: 311.744100093842
• MDL: MFCD12028255
• CID: 3159681
• PubChem ID: 25220630
• Update Time: 2025-10-29

3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{[(3-Chlorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-(5-((3-Chlorophenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoicacid
• 1142209-40-2
• CS-0335278
• 3-(5-([(3-Chlorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• MFCD12028255
• ALBB-009581
• AKOS005172234
• LS-03152
• 3-[5-[(3-chlorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]propanoic acid
• STK505910
• 1,3,4-thiadiazole-2-propanoic acid, 5-[[(3-chlorophenyl)amino]carbonyl]-
• 3-(5-((3-Chlorophenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-(5-[[(3-CHLOROPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)PROPANOIC ACID
• 3-{5-[(3-chlorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}propanoic acid
• H25231
• 3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid

• MDL： MFCD12028255
• Inchi： 1S/C12H10ClN3O3S/c13-7-2-1-3-8(6-7)14-11(19)12-16-15-9(20-12)4-5-10(17)18/h1-3,6H,4-5H2,(H,14,19)(H,17,18)
• InChI Key： PUVMOZJWRCQEFG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=NN=C(CCC(=O)O)S1)=O

Computed Properties

• Exact Mass: 311.0131401Da
• Monoisotopic Mass: 311.0131401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 120Ų

3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid Security Information

• Storage Condition：(BD506942)

Additional information on 3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid

Recent Advances in the Study of 3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid (CAS: 1142209-40-2)

The compound 3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid (CAS: 1142209-40-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel enzyme inhibitors. Specifically, its structural features, including the 1,3,4-thiadiazole core and the propanoic acid moiety, have been shown to interact with key biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma.

In addition to its enzyme inhibitory properties, 3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid has also been investigated for its anti-inflammatory and antimicrobial effects. A recent in vitro study revealed that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a lead compound for the treatment of inflammatory diseases. Furthermore, preliminary data from antimicrobial assays indicate that it possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria.

The synthesis of this compound has also been optimized in recent years to improve yield and purity. A 2022 publication in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that utilizes microwave-assisted reactions, significantly reducing the reaction time and improving the overall efficiency of the process. This advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of 3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid as a versatile scaffold for drug discovery, warranting further investigation into its pharmacological properties and therapeutic applications.

In conclusion, the latest research on 3-(5-{(3-Chlorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid (CAS: 1142209-40-2) highlights its multifaceted biological activities and potential as a lead compound in medicinal chemistry. Continued efforts to elucidate its mechanisms of action and optimize its pharmacokinetic properties will be crucial for its transition from the bench to the clinic.